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Compound of Interest

Compound Name: (R)-CMPD-39

Cat. No.: B8198344 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

(R)-CMPD-39 is the R-enantiomer of CMPD-39, a potent and selective non-covalent inhibitor of

the deubiquitinase USP30, with an IC50 of approximately 20 nM.[1][2] It plays a crucial role in

research related to mitochondrial autophagy (mitophagy) and peroxisomal autophagy

(pexophagy) by enhancing the ubiquitination of mitochondrial proteins.[1][2] Proper preparation

of a stock solution is the first critical step for in vitro and in vivo experiments. Dimethyl sulfoxide

(DMSO) is a common solvent for this compound. This document provides a detailed protocol

for the preparation of (R)-CMPD-39 stock solutions.

2. Quantitative Data Summary

A summary of the essential quantitative data for (R)-CMPD-39 is provided in the table below for

quick reference.

Parameter Value Reference

Molecular Weight 497.58 g/mol [1][3]

Solubility in DMSO 90 mg/mL [3]

Appearance Solid, White to off-white [1]

CAS Number 2242582-40-5 [1][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8198344?utm_src=pdf-interest
https://www.benchchem.com/product/b8198344?utm_src=pdf-body
https://www.medchemexpress.com/usp30-inhibitor-18.html
https://www.medchemexpress.com/r-cmpd-39.html
https://www.medchemexpress.com/usp30-inhibitor-18.html
https://www.medchemexpress.com/r-cmpd-39.html
https://www.benchchem.com/product/b8198344?utm_src=pdf-body
https://www.benchchem.com/product/b8198344?utm_src=pdf-body
https://www.medchemexpress.com/usp30-inhibitor-18.html
https://www.abmole.com/products/cmpd-39.html
https://www.abmole.com/products/cmpd-39.html
https://www.medchemexpress.com/usp30-inhibitor-18.html
https://www.medchemexpress.com/usp30-inhibitor-18.html
https://www.abmole.com/products/cmpd-39.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8198344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Molarity Calculations for Stock Solutions

This table provides the required mass of (R)-CMPD-39 to prepare stock solutions of common

concentrations.

Desired Stock
Concentration (mM)

Volume of DMSO (mL)
Mass of (R)-CMPD-39
Required (mg)

10 1 4.98

20 1 9.95

50 1 24.88

10 5 24.88

20 5 49.76

Note: The mass is calculated using the formula: Mass (mg) = Desired Concentration (mol/L) *

Molecular Weight ( g/mol ) * Volume (L) * 1000 (mg/g)

3. Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a stock solution of (R)-CMPD-
39 in DMSO.

3.1. Materials

(R)-CMPD-39 solid powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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Water bath or heat block (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Refer to the Safety Data Sheet (SDS) for (R)-CMPD-39 and DMSO for detailed safety

information.

3.3. Step-by-Step Procedure

Equilibrate Reagents: Allow the vial of (R)-CMPD-39 and the DMSO to come to room

temperature before opening to prevent condensation of moisture.

Weigh (R)-CMPD-39:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of (R)-CMPD-39 powder into the tube. Refer to Table

1 for guidance.

Add DMSO:

Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the (R)-CMPD-39 powder.

Dissolve the Compound:

Cap the tube tightly.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved. If necessary, brief

warming in a water bath (37°C) can aid dissolution. Do not overheat.
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Aliquot and Store:

For convenience and to avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, date, and solvent.

For long-term storage, it is recommended to store the stock solution at -20°C or -80°C.[1]

[3] The stability at -20°C is cited as 1 month, and at -80°C as 6 months.[1][3]

4. Visualizations

4.1. Experimental Workflow

The following diagram illustrates the workflow for the preparation of the (R)-CMPD-39 stock

solution.
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Caption: Workflow for preparing (R)-CMPD-39 stock solution.
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4.2. Signaling Pathway Context

(R)-CMPD-39 is an inhibitor of USP30, which is involved in the regulation of mitophagy. The

diagram below provides a simplified overview of this signaling pathway.
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Caption: Role of (R)-CMPD-39 in the USP30-mediated mitophagy pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8198344?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/usp30-inhibitor-18.html
https://www.medchemexpress.com/r-cmpd-39.html
https://www.abmole.com/products/cmpd-39.html
https://www.benchchem.com/product/b8198344#how-to-prepare-r-cmpd-39-stock-solution-in-dmso
https://www.benchchem.com/product/b8198344#how-to-prepare-r-cmpd-39-stock-solution-in-dmso
https://www.benchchem.com/product/b8198344#how-to-prepare-r-cmpd-39-stock-solution-in-dmso
https://www.benchchem.com/product/b8198344#how-to-prepare-r-cmpd-39-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8198344?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8198344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8198344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

